Cas no 3796-24-5 (4-(Trifluoromethyl)pyridine)

• Product Name: 4-(Trifluoromethyl)pyridine
• CAS No: 3796-24-5
• MF: C₆H₄F₃N
• MW: 147.097871780396
• MDL: MFCD00153289
• CID: 44499
• PubChem ID: 24874283
• Update Time: 2025-07-22

4-(Trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Trifluoromethyl)pyridine
• alpha,alpha,alpha-Trifluoro-4-picoline
• 4-CF3-C5H4N
• 4-CF3-pyridine
• 4-trifluoromethyl-pyridine
• para-trifluoromethylpyridine
• p-trifluoromethylpyridine
• Pyridine,4-trifluoromethyl
• trifluoromethylpyridine
• Pyridine, 4-trifluoromethyl-
• 4-trifluoromethylpyridine
• Pyridine, 4-(trifluoromethyl)-
• PubChem8028
• IIYVNMXPYWIJBL-UHFFFAOYSA-N
• SBB086525
• FD2067
• BBL102307
• STL556106
• TRA0024958
• alpha,alpha,alpha-Trifluoro
• PF11108
• alpha,alpha,alpha-Trifluoro-
• AM20051126
• DTXSID70191398
• CS-W018219
• 4-Trifluoromethylpyridine;Pyridine, 4-trifluoromethyl-
• AKOS005063349
• SCHEMBL173641
• MFCD00153289
• 3796-24-5
• A823952
• 4-(Trifluoromethyl)pyridine, 97%
• KZSTZXYJQSXEBP-UHFFFAOYSA-N
• PS-8934
• Q-101466
• EN300-78484
• FT-0616943
• A6450
• SB52535
• BCP33646
• DB-028622

• MDL： MFCD00153289
• Inchi： 1S/C6H4F3N/c7-6(8,9)5-1-3-10-4-2-5/h1-4H
• InChI Key： IIYVNMXPYWIJBL-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=CC=1)(F)F
• BRN： 1364589

Computed Properties

• Exact Mass: 147.03000
• Monoisotopic Mass: 147.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7
• Topological Polar Surface Area: 12.9

Experimental Properties

• Color/Form: Colorless liquid
• Density: 1.27 g/mL at 25 °C(lit.)
• Boiling Point: 110 °C(lit.)
• Flash Point: Fahrenheit: 68 ° f < br / > Celsius: 20 ° C < br / >
• Refractive Index: n20/D 1.417(lit.)
• PSA: 12.89000
• LogP: 2.10040

4-(Trifluoromethyl)pyridine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H315-H319-H335
• Warning Statement： P210-P261-P305 + P351 + P338
• Hazardous Material transportation number：UN 1993 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-36/37/38
• Safety Instruction： S16-S26-S36-S37/60
• Hazardous Material Identification：
• Risk Phrases：R11; R36/37/38
• Packing Group：II
• Safety Term：3
• Packing Group：II
• Hazard Level：3
• HazardClass：3
• PackingGroup：II
• Storage Condition：Store at room temperature

Additional information on 4-(Trifluoromethyl)pyridine

Comprehensive Overview of 4-(Trifluoromethyl)pyridine (CAS No. 3796-24-5): Properties, Applications, and Industry Insights

4-(Trifluoromethyl)pyridine (CAS No. 3796-24-5) is a fluorinated heterocyclic compound widely recognized for its unique chemical properties and versatility in industrial applications. This aromatic derivative of pyridine, featuring a trifluoromethyl group at the 4-position, has gained significant attention in pharmaceuticals, agrochemicals, and material science due to its electron-withdrawing characteristics and stability under harsh conditions. The compound’s molecular formula, C₆H₄F₃N, and molar mass of 147.10 g/mol make it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated pyridine derivatives like 4-(Trifluoromethyl)pyridine has surged, driven by trends in green chemistry and sustainable synthesis. Researchers and manufacturers are increasingly focusing on eco-friendly fluorination techniques to reduce environmental impact, aligning with global regulations such as the REACH framework. This compound’s role in catalysis and ligand design further enhances its appeal, particularly in cross-coupling reactions and organometallic chemistry.

The pharmaceutical industry leverages 4-(Trifluoromethyl)pyridine as a key building block for drug discovery, especially in the development of central nervous system (CNS) therapeutics and anticancer agents. Its trifluoromethyl group improves metabolic stability and bioavailability, addressing common challenges in medicinal chemistry. Additionally, the compound’s applications extend to agrochemical formulations, where it contributes to the synthesis of advanced pesticides and herbicides with enhanced efficacy.

From a material science perspective, 4-(Trifluoromethyl)pyridine is utilized in the production of liquid crystals, OLED materials, and polymeric coatings. Its ability to modify electronic properties makes it ideal for optoelectronic devices and semiconductor materials. Innovations in nanotechnology have also explored its potential in surface functionalization and nanocomposite design.

Safety and handling of 4-(Trifluoromethyl)pyridine adhere to standard laboratory protocols, emphasizing proper ventilation and personal protective equipment (PPE). While not classified as hazardous under typical conditions, its storage recommendations include cool, dry environments away from incompatible substances. Regulatory compliance, such as OSHA standards and GHS labeling, ensures safe transportation and usage across industries.

Market analysts highlight the growing global demand for fluorinated compounds, with Asia-Pacific emerging as a key production hub. The compound’s pricing trends reflect its niche applications, with suppliers offering both bulk quantities and research-grade samples. Custom synthesis services for 4-(Trifluoromethyl)pyridine derivatives are also expanding, catering to specialized R&D projects.

In conclusion, 4-(Trifluoromethyl)pyridine (CAS No. 3796-24-5) exemplifies the intersection of innovation and practical utility in modern chemistry. Its multifaceted applications, coupled with advancements in synthetic methodologies, position it as a critical component in high-value industries. Future research may unlock further potential in bioconjugation and smart materials, reinforcing its relevance in a rapidly evolving scientific landscape.